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Introduction
Isopropyl alcohol (IPA), systematically named propan-2-ol, is a secondary alcohol with the

chemical formula (CH₃)₂CHOH.[1] It is a colorless, flammable, and volatile liquid with a

characteristic pungent odor.[1][2][3] Within the landscape of organic chemistry and

pharmaceutical sciences, IPA is classified as a polar protic solvent.[2][4][5] This classification

stems from the presence of a hydroxyl (-OH) group, where the hydrogen atom is directly

bonded to a highly electronegative oxygen atom. This structural feature allows IPA to donate a

hydrogen bond, a defining characteristic of protic solvents.[4][6] Its moderate polarity and ability

to engage in hydrogen bonding make it an indispensable tool in synthesis, purification,

formulation, and analysis, rendering it a subject of significant interest to professionals in

research and drug development.[7][8][9][10]

Core Physicochemical Properties of Isopropyl
Alcohol
The utility of isopropyl alcohol as a solvent is fundamentally governed by its molecular

structure. The molecule consists of a nonpolar isopropyl group and a polar hydroxyl group.[11]

This amphiphilic nature allows it to dissolve a wide array of both polar and non-polar

compounds.[1][12][13] The hydroxyl group is the primary driver of its protic characteristics,

enabling it to act as both a hydrogen bond donor and acceptor.[6][14] This capacity for
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hydrogen bonding is responsible for its complete miscibility with water and many other organic

solvents, as well as its relatively high boiling point compared to non-polar compounds of similar

molecular weight.[1][3][13][15]

Table 1: Key Physicochemical Properties of Isopropyl
Alcohol

Property Value

IUPAC Name Propan-2-ol

Synonyms Isopropanol, 2-Propanol, Rubbing Alcohol

Molecular Formula C₃H₈O

Molecular Weight 60.10 g/mol [16]

Boiling Point 82.2 - 82.6°C[15][16][17]

Melting Point -89°C[15][16]

Density (at 20°C) ~0.786 g/cm³[16][17]

Dielectric Constant (at 25°C) 19.92[18]

Dipole Moment 1.66 D[5]

pKa 17.1[15]

Viscosity (at 20°C) 2.4 cP[17]

Maximal UV Absorbance 205 nm[1]

Table 2: Comparative Properties of Common Solvents
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Solvent
Boiling Point
(°C)

Dielectric
Constant

Dipole Moment
(D)

Class

Water 100 80.1 1.85 Polar Protic

Isopropyl Alcohol 82 19.92 1.66 Polar Protic

Ethanol 79 24.55 1.69 Polar Protic

Methanol 65 32.70 1.70 Polar Protic

Acetone 56.5 20.7 2.88 Polar Aprotic

Acetonitrile 81.6 37.5 3.92 Polar Aprotic

Dimethyl

Sulfoxide

(DMSO)

189 46.68 3.96 Polar Aprotic

(Data sourced

from multiple

references for

comparison)[5]

[18][19]

The Role of IPA in Chemical Reactions and
Mechanisms
As a polar protic solvent, isopropyl alcohol plays a crucial role in influencing the pathways of

many organic reactions. Its ability to solvate both cations and anions through ion-dipole

interactions and hydrogen bonding is particularly significant.

In nucleophilic substitution reactions, IPA can stabilize the formation of charged intermediates.

For example, in a unimolecular nucleophilic substitution (Sₙ1) reaction, the protic nature of IPA

is highly effective at stabilizing the carbocation intermediate and the leaving group anion,

thereby facilitating the reaction.[4]
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Caption: Sₙ1 reaction pathway showing IPA's role in stabilizing intermediates.

Beyond solvation, IPA can also act as a reagent. In the Meerwein-Ponndorf-Verley reduction, it

serves as both the solvent and the hydride source for the reduction of ketones and aldehydes.

[1] Conversely, it can be oxidized to acetone using strong oxidizing agents like chromic acid.

[15][20][21]

Applications in Research and Drug Development
Isopropyl alcohol's favorable properties lead to its widespread use in pharmaceutical and

research settings, from initial synthesis to final formulation.

Recrystallization and Purification
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Recrystallization is a fundamental technique for purifying solid compounds. IPA is an excellent

solvent for this purpose, particularly for moderately polar organic compounds, due to its ability

to dissolve a wide range of substances at its boiling point and a significantly lower solubility at

cooler temperatures.[22][23][24]
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1. Dissolution
Dissolve impure solid in

minimum hot IPA.

2. Hot Filtration (Optional)
Remove insoluble impurities.

3. Cooling
Allow solution to cool slowly

to induce crystallization.

4. Crystal Collection
Isolate pure crystals via

vacuum filtration.

5. Washing
Wash crystals with a small

amount of cold IPA.

6. Drying
Dry crystals to remove

residual solvent.

Click to download full resolution via product page

Caption: A generalized workflow for the purification of a solid via recrystallization.
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Solvent Preparation: Place a volume of isopropyl alcohol in an Erlenmeyer flask with a few

boiling chips and heat it to a gentle boil on a hot plate.[24]

Dissolution: Place the impure solid compound in a separate Erlenmeyer flask. Add the

minimum amount of boiling isopropyl alcohol dropwise while stirring until the solid just

dissolves completely.[24]

Decolorization (if necessary): If the solution is colored by impurities, add a small amount of

activated carbon and boil for a few minutes.

Hot Filtration (if necessary): To remove insoluble impurities or activated carbon, quickly filter

the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed

flask.

Crystallization: Remove the receiving flask from the heat and allow it to cool slowly to room

temperature. Cover the flask to prevent solvent evaporation. Cooling may be completed in

an ice bath to maximize crystal yield.[24]

Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.[24]

Washing: Wash the crystals on the filter paper with a small portion of ice-cold isopropyl
alcohol to remove any adhering soluble impurities.

Drying: Allow the crystals to dry on the filter paper under vacuum for at least 15 minutes. For

complete drying, transfer the crystals to a watch glass and let them air dry or place them in a

drying oven.[24]

Extraction and Precipitation
IPA's solvency for a range of non-polar compounds makes it useful for extracting natural

products like essential oils, fats, and alkaloids from biological materials.[1][8][25] A prominent

laboratory application is in molecular biology for the precipitation of DNA. DNA is insoluble in

isopropyl alcohol, causing it to aggregate and precipitate out of aqueous solution, allowing for

its isolation and purification.[1]
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Aqueous DNA Solution
(DNA, Salt, Water)

Add Isopropyl Alcohol
(0.7-1.0 volumes)

Incubation
Mix gently and incubate
at room temp or -20°C.

Centrifugation
Spin to form a DNA pellet.

Supernatant Removal
Carefully decant the

supernatant.

Wash Pellet
Wash with 70% Ethanol

to remove salts.

Final Pellet
Air-dry the pellet and
resuspend in buffer.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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